Cas no 1219628-86-0 ((4-Cyanothiophen-3-yl)boronic acid)

• Product Name: (4-Cyanothiophen-3-yl)boronic acid
• CAS No: 1219628-86-0
• MF: C₅H₄BNO₂S
• MW: 152.966759681702
• CID: 5520280
• PubChem ID: 101894155
• Update Time: 2026-03-10

(4-Cyanothiophen-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(4-cyano-3-thienyl)-
• (4-Cyanothiophen-3-yl)boronic acid
• 4-Cyanothiophene-3-boronic Acid
• 1219628-86-0
• MFCD18383124
• 4-Cyanothiophen-3-ylboronic acid
• 4-(Dihydroxyboryl)thiophene-3-carbonitrile
• SY353559
• G71016
• EN300-7645120

• Inchi： 1S/C5H4BNO2S/c7-1-4-2-10-3-5(4)6(8)9/h2-3,8-9H
• InChI Key： ZNNDMPYROYPFDP-UHFFFAOYSA-N
• SMILES： B(C1C(C#N)=CSC=1)(O)O

Computed Properties

• Exact Mass: 153.0055797g/mol
• Monoisotopic Mass: 153.0055797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5Ų